molecular formula C17H19ClN2OS B2582601 N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide CAS No. 1396809-72-5

N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide

Cat. No. B2582601
CAS RN: 1396809-72-5
M. Wt: 334.86
InChI Key: HPBBQLUGSUMSKA-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide is a chemical compound that has been widely studied for its potential applications in scientific research. This compound is commonly referred to as CTDP-1, and it has been the subject of numerous studies examining its synthesis, mechanism of action, and potential uses in various research applications.

Scientific Research Applications

Synthesis and Chemical Properties

N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide is involved in the synthesis of diverse heterocyclic compounds due to its reactive functional groups. For instance, Sedlák et al. (2008) explored reactions of 3-chlorobenzo[b]thiophene-2-carbonyl chloride with 2-alkyl-2-aminopropanamides to prepare carboxamides, leading to the development of 4,5-dihydro-1H-imidazol-5-ones and other derivatives through N-methylation and N-benzylation. These steps illustrate the compound's role in generating novel chemical entities, potentially useful in drug discovery and development processes (Sedlák et al., 2008).

Potential Therapeutic Applications

Although direct applications of N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide in therapeutic contexts are not explicitly documented, related compounds have been evaluated for their biological activities, suggesting possible areas of interest for further investigation. For instance, compounds with similar structural motifs have been studied for their anti-angiogenic and DNA cleavage activities, indicating potential anticancer properties. Kambappa et al. (2017) synthesized novel piperidine-4-carboxamide derivatives, demonstrating significant anti-angiogenic and DNA cleavage activities in vitro, suggesting the structural framework of N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide could be modified to explore similar biological properties (Kambappa et al., 2017).

Chemical Functionality Optimization

Research into optimizing chemical functionalities of related compounds to improve their interaction with biological targets also underscores the potential utility of N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide. For example, the study by Khurana et al. (2014) on the allosteric modulation of the cannabinoid type 1 receptor (CB1) by indole-2-carboxamides highlights the importance of structural modifications to enhance biological activity and selectivity. This suggests that N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide could serve as a scaffold for designing allosteric modulators of various receptors (Khurana et al., 2014).

properties

IUPAC Name

N-[(4-chlorophenyl)methyl]-4-thiophen-3-ylpiperidine-1-carboxamide
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C17H19ClN2OS/c18-16-3-1-13(2-4-16)11-19-17(21)20-8-5-14(6-9-20)15-7-10-22-12-15/h1-4,7,10,12,14H,5-6,8-9,11H2,(H,19,21)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

HPBBQLUGSUMSKA-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CN(CCC1C2=CSC=C2)C(=O)NCC3=CC=C(C=C3)Cl
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C17H19ClN2OS
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

334.9 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

N-(4-chlorobenzyl)-4-(thiophen-3-yl)piperidine-1-carboxamide

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.